Cas no 1111108-52-1 (5-(3-methylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3-methylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-52-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 2606683
• PubChem ID: 52984063
• Update Time: 2025-06-13

5-(3-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylphenyl)-1H-pyrimidin-2-one
• 1111108-52-1
• 5-(3-METHYLPHENYL)PYRIMIDIN-2-OL
• 2-Hydroxy-5-(3-tolyl)pyrimidine
• SCHEMBL13680655
• DTXSID90680830
• 5-(3-Methylphenyl)pyrimidin-2(1H)-one
• 2-HYDROXY-5-(3-METHYLPHENYL)PYRIMIDINE
• 5-(m-Tolyl)pyrimidin-2-ol
• AKOS015941818

• Inchi： 1S/C11H10N2O/c1-8-3-2-4-9(5-8)10-6-12-11(14)13-7-10/h2-7H,1H3,(H,12,13,14)
• InChI Key： FSILSTKJPJXLSD-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(3-methylphenyl)-1H-pyrimidin-2-one

Introduction to 5-(3-methylphenyl)-1H-pyrimidin-2-one (CAS No. 1111108-52-1)

5-(3-methylphenyl)-1H-pyrimidin-2-one, identified by the CAS number 1111108-52-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule belongs to the pyrimidine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methylphenyl (tolyl) group at the 3-position and a carbonyl group at the 2-position imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The structural motif of 5-(3-methylphenyl)-1H-pyrimidin-2-one has garnered considerable attention due to its potential as an intermediate in the synthesis of biologically active molecules. Pyrimidine derivatives are widely recognized for their pharmacological significance, with numerous analogs exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of the 3-methylphenyl substituent enhances lipophilicity, which can improve membrane permeability and oral bioavailability—critical factors in drug design.

In recent years, computational chemistry and high-throughput screening have accelerated the discovery of novel pharmacophores. 5-(3-methylphenyl)-1H-pyrimidin-2-one has been employed in virtual screening campaigns to identify potential inhibitors of enzyme targets such as kinases and proteases. Its rigid pyrimidine core provides a stable framework for hydrogen bonding interactions with biological receptors, while the aromatic ring system allows for π-stacking interactions, further optimizing binding affinity.

One notable application of this compound lies in its role as a precursor in the development of small-molecule modulators. For instance, researchers have explored its derivatives as JAK (Janus kinase) inhibitors, which play a crucial role in inflammatory signaling pathways. The methylphenyl group at the 3-position serves as an anchor point for designing constrained analogs that enhance target specificity. Preliminary studies suggest that certain modifications can lead to compounds with improved selectivity over off-target kinases, reducing adverse effects.

The synthesis of 5-(3-methylphenyl)-1H-pyrimidin-2-one typically involves multi-step organic transformations, including condensation reactions between appropriate carbonyl and amine precursors under acidic or basic conditions. Advances in catalytic methods have enabled more efficient routes, such as transition-metal-catalyzed cross-coupling reactions, which minimize byproduct formation and improve yield. These innovations align with green chemistry principles by reducing hazardous waste and energy consumption.

From a biochemical perspective, the compound’s ability to interact with nucleic acid bases is of particular interest. Pyrimidine derivatives often mimic natural bases like guanine or cytosine, allowing them to disrupt DNA replication or transcription in pathogenic organisms. This property has been leveraged in designing antiviral and anticancer agents where precise Watson-Crick or non-Watson-Crick base pairing is required for efficacy.

The pharmaceutical industry continues to explore novel therapeutic modalities where 5-(3-methylphenyl)-1H-pyrimidin-2-one serves as a key building block. For example, its incorporation into peptidomimetics has shown promise in targeting protein-protein interactions relevant to neurodegenerative diseases. The compound’s compatibility with fragment-based drug design approaches further underscores its utility in generating structurally diverse libraries for high-throughput screening.

In conclusion, 5-(3-methylphenyl)-1H-pyrimidin-2-one (CAS No. 1111108-52-1) represents a valuable asset in synthetic and medicinal chemistry. Its structural features enable diverse applications across multiple therapeutic areas, driven by ongoing advancements in computational modeling and synthetic methodologies. As research progresses, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.